Cas no 1806002-53-8 (Ethyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806002-53-8
• MF: C₁₂H₁₃F₄NO₄
• MW: 311.229537725449
• CID: 4841745
• Update Time: 2025-05-28

Ethyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C12H13F4NO4/c1-3-20-10(18)5-7-4-9(19-2)11(8(6-13)17-7)21-12(14,15)16/h4H,3,5-6H2,1-2H3
• InChI Key： QJPYWOYWYRGUHV-UHFFFAOYSA-N
• SMILES： FCC1=C(C(=CC(CC(=O)OCC)=N1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 340
• XLogP3: 2.4
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate

Research Briefing on Ethyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate (CAS: 1806002-53-8)

Ethyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate (CAS: 1806002-53-8) is a fluorinated pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules known for their potential as building blocks in drug discovery, particularly in the development of agrochemicals and pharmaceuticals. The unique structural features of this compound, including the fluoromethyl and trifluoromethoxy groups, make it a promising candidate for further investigation in medicinal chemistry.

Recent studies have focused on the synthesis and characterization of Ethyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate, with particular emphasis on its potential applications in drug design. The compound's structural complexity and the presence of multiple fluorine atoms suggest that it may exhibit enhanced metabolic stability and bioavailability, which are critical factors in pharmaceutical development. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and fluorination strategies, to optimize the production of this compound.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the biological activity of Ethyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate and its derivatives. The study revealed that the compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development. Additionally, the compound's lipophilicity, as measured by logP values, was found to be within the optimal range for central nervous system (CNS) penetration, opening possibilities for neurological applications.

Further investigations into the mechanism of action of Ethyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate have been conducted using computational modeling and in vitro assays. Molecular docking studies have indicated that the compound may interact with specific protein targets, particularly those involved in signal transduction pathways. These findings have spurred interest in the development of analogs with improved potency and selectivity, with several research groups currently working on structure-activity relationship (SAR) studies.

The safety profile and pharmacokinetic properties of Ethyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate have also been investigated in preliminary studies. While the compound shows promising in vitro characteristics, further in vivo studies are required to fully assess its therapeutic potential and toxicity. Recent advancements in analytical techniques, such as LC-MS/MS, have facilitated the quantification of this compound in biological matrices, enabling more comprehensive pharmacokinetic evaluations.

In conclusion, Ethyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate represents an interesting scaffold for medicinal chemistry applications. Its unique structural features and preliminary biological activity warrant further investigation, particularly in the context of inflammatory and neurological disorders. Future research directions may include the development of more potent analogs, detailed mechanistic studies, and comprehensive preclinical evaluations to fully explore its therapeutic potential.